1-[2-(allyloxy)benzyl]-4-(4-methoxyphenyl)piperazine
Overview
Description
1-[2-(allyloxy)benzyl]-4-(4-methoxyphenyl)piperazine, also known as A-401, is a compound that has gained significant attention in scientific research. It belongs to the class of piperazine derivatives and has shown promising results in various studies.
Scientific Research Applications
1-[2-(allyloxy)benzyl]-4-(4-methoxyphenyl)piperazine has been studied extensively for its potential therapeutic applications. It has shown promising results in the treatment of various neurological disorders, including depression, anxiety, and schizophrenia. This compound has also been investigated for its potential as an analgesic and anti-inflammatory agent.
Mechanism of Action
The mechanism of action of 1-[2-(allyloxy)benzyl]-4-(4-methoxyphenyl)piperazine is not fully understood, but it is believed to act on the serotonin and dopamine receptors in the brain. It has been shown to modulate the release of these neurotransmitters, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, leading to its potential therapeutic effects. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of 1-[2-(allyloxy)benzyl]-4-(4-methoxyphenyl)piperazine is its potential therapeutic applications in neurological disorders. It has also shown promising results in preclinical studies. However, one of the limitations of this compound is its limited availability, which may hinder its use in further studies.
Future Directions
There are several future directions for the study of 1-[2-(allyloxy)benzyl]-4-(4-methoxyphenyl)piperazine. One of the potential directions is to investigate its potential as an analgesic and anti-inflammatory agent. Another direction is to study its potential as a neuroprotective agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in scientific research. It has shown promising results in the treatment of various neurological disorders and has potential therapeutic applications. Further studies are needed to fully understand its mechanism of action and potential applications.
properties
IUPAC Name |
1-(4-methoxyphenyl)-4-[(2-prop-2-enoxyphenyl)methyl]piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-3-16-25-21-7-5-4-6-18(21)17-22-12-14-23(15-13-22)19-8-10-20(24-2)11-9-19/h3-11H,1,12-17H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGKRWYAPSJMHPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3OCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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